Cas no 1805334-05-7 (Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805334-05-7
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4852186
• Update Time: 2025-10-27

Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-7(16)3-6-8(10(12)13)9(11)5(14)4-15-6/h4,10H,2-3,14H2,1H3
• InChI Key： RIDBMLUIDHMLJA-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CC(=O)OCC)C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate

Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805334-05-7): A Comprehensive Overview

Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805334-05-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes an amino group, a bromo substituent, and a difluoromethyl group, makes it a versatile building block for drug discovery and development.

The growing interest in pyridine derivatives like Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate is driven by their potential applications in medicinal chemistry. Researchers are increasingly exploring this compound for its role in designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its difluoromethyl group enhances metabolic stability, a feature highly sought after in modern drug design to improve bioavailability and reduce side effects.

In the agrochemical sector, Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate is being investigated for its potential use in developing novel pesticides. The incorporation of fluorine atoms into agrochemicals has been a trending topic, as it often leads to improved efficacy and environmental safety. This compound's unique structure could contribute to the next generation of sustainable crop protection agents, aligning with the global push for greener agricultural practices.

The synthesis of Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate involves multi-step organic reactions, including bromination and difluoromethylation. These processes are often optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical applications. Recent advancements in flow chemistry and catalysis have further streamlined its production, making it more accessible for industrial-scale manufacturing.

From a market perspective, the demand for specialty pyridine derivatives like Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate is on the rise. The compound's versatility and the expanding applications of fluorinated compounds in life sciences have positioned it as a valuable asset in the fine chemicals market. Analysts predict steady growth in its adoption, particularly in regions with robust pharmaceutical and agrochemical industries.

For researchers and industry professionals, understanding the properties and applications of Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate is essential. Its solubility, stability, and reactivity are key factors that influence its utility in various synthetic pathways. Additionally, its compatibility with other reagents and conditions must be carefully evaluated to maximize its potential in target-oriented synthesis.

In conclusion, Ethyl 5-amino-4-bromo-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805334-05-7) represents a promising compound with wide-ranging applications in drug discovery and agrochemical development. Its unique structural features and functional groups make it a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing both human health and agricultural sustainability.